Cas no 350678-57-8 (Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-)
350678-57-8 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
CAS No:350678-57-8
MF:C11H15N
MW:161.243502855301
CID:1467667
Update Time:2024-08-23
Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
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- Inchi: 1S/C11H15N/c1-9-11-6-4-3-5-10(11)7-8-12(9)2/h3-6,9H,7-8H2,1-2H3/t9-/m1/s1
- InChI Key: ANEGOXNGPXRGPY-SECBINFHSA-N
- SMILES: [C@@H]1(C)C2=C(C=CC=C2)CCN1C
Computed Properties
- Exact Mass: 161.12055
Experimental Properties
- Density: 0.963±0.06 g/cm3(Predicted)
- Boiling Point: 227.1±9.0 °C(Predicted)
- PSA: 3.24
- pka: 8.86±0.40(Predicted)
Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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